Cas no 2680689-38-5 (Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 2680689-38-5
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5631961
• PubChem ID: 165934652
• Update Time: 2025-07-22

Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28293236
• 2680689-38-5
• benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H20N2O4/c1-22-16(20)15(11-18)14-7-9-19(10-8-14)17(21)23-12-13-5-3-2-4-6-13/h2-6,14-15H,7-10,12H2,1H3
• InChI Key： SBYVSUNETFDCOU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C(C#N)C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.6Ų

Additional information on Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate

Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No. 2680689-38-5): A Comprehensive Overview

Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate, identified by its CAS number 2680689-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a structural motif widely recognized for its presence in numerous bioactive molecules. The unique substitution pattern of this molecule, featuring a benzyl group, a cyano-substituted ethyl chain, and a methoxy group, makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate encompasses several functional groups that contribute to its potential biological activity. The piperidine ring itself is known to be a key structural element in many pharmacologically active agents, including antipsychotics, antihistamines, and antiviral drugs. The presence of a benzyl group at the fourth position of the piperidine ring introduces additional hydrophobicity, which can influence the compound's solubility and interaction with biological targets.

The cyano-substituted ethyl chain at the 1-position of the piperidine ring adds another layer of complexity to the molecule. The cyano group is a well-known pharmacophore that can participate in hydrogen bonding interactions and influence the electronic properties of the molecule. This substitution can also affect the metabolic stability and pharmacokinetic properties of the compound. On the other hand, the methoxy group at the 2-position introduces an oxygen atom that can enhance hydrophilicity and potentially modulate receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in neurological disorders, such as dopamine receptors and serotonin reuptake transporters. Additionally, its structural features may make it a valuable scaffold for designing novel therapeutics targeting central nervous system (CNS) disorders.

In vitro studies have begun to explore the potential pharmacological effects of Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate. Initial experiments have shown promising results in terms of receptor binding affinity and preliminary pharmacological activity. These findings align with the structural predictions and highlight the compound's potential as a lead molecule for further optimization. The benzyl group, in particular, has been observed to enhance binding interactions with certain receptors, suggesting its importance in achieving high affinity.

The synthesis of Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, have been employed to achieve high yields and purity. The use of protective groups has been crucial in ensuring regioselectivity during synthesis. Recent innovations in synthetic chemistry have made it possible to produce this compound on a scalable basis, facilitating further research and development efforts.

The pharmacokinetic properties of Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate are also under investigation. Studies have focused on understanding its absorption, distribution, metabolism, excretion (ADME) profiles to assess its potential as a drug candidate. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and therapeutic efficacy. Further studies are needed to optimize these properties through structural modifications.

The potential therapeutic applications of Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate are diverse. Given its structural similarities to known bioactive molecules, it may find applications in treating neurological disorders such as Parkinson's disease and schizophrenia. Additionally, its interactions with serotonin receptors suggest potential uses in managing mood disorders like depression and anxiety. The benzyl group's influence on receptor binding also opens possibilities for applications in pain management and anti-inflammatory therapies.

The future direction of research on Benzyl 4-(1-cyano-2-methoxy-2-oxoethyl)piperidine-1-carboxylate includes further exploration of its pharmacological profile through both preclinical and clinical studies. Preclinical trials will focus on detailed pharmacokinetic analysis, toxicology studies, and mechanism-of-action investigations. If these early stages yield positive results, clinical trials may be initiated to evaluate its safety and efficacy in human subjects.

The development of novel pharmaceutical agents often involves iterative optimization based on initial findings. For Benzyl 4-(1-cyano-2-methoxy-2-oxyethyl)piperidine-1-carboxylate, future modifications may include altering substituents or functional groups to enhance potency, selectivity, or metabolic stability. Computational tools will play a crucial role in guiding these modifications by predicting how changes in structure will affect biological activity.

In conclusion, Benzyl 4-(1-cyano-2-methoxy-oxyethyl)piperidine-l-carboxyllate (CAS No. 2680689- 38- 5) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration, and ongoing studies are expected to uncover new therapeutic applications. As research progresses, this molecule is likely to contribute to advancements in drug discovery and development, offering hope for improved treatments for various diseases.